5-amino-3-[1-cyano-2-(3-phenoxyphenyl)vinyl]-1-phenyl-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-amino-3-[(Z)-1-cyano-2-(3-phenoxyphenyl)ethenyl]-1-phenylpyrazole-4-carbonitrile
• InChI: InChI=1S/C25H17N5O/c26-16-19(14-18-8-7-13-22(15-18)31-21-11-5-2-6-12-21)24-23(17-27)25(28)30(29-24)20-9-3-1-4-10-20/h1-15H,28H2/b19-14+
• InChI Key: IUVRBOKAHFTCEP-XMHGGMMESA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=C(C(=N2)C(=CC3=CC(=CC=C3)OC4=CC=CC=C4)C#N)C#N)N
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=C(C(=N2)/C(=C/C3=CC(=CC=C3)OC4=CC=CC=C4)/C#N)C#N)N
• Molecular Formula: C25H17N5O
• Molecular Weight: 403.4 g/mol

Description

5-amino-3-[1-cyano-2-(3-phenoxyphenyl)vinyl]-1-phenyl-1H-pyrazole-4-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is often referred to as PhPP and is synthesized through a complex chemical process.

Mechanism of Action

The mechanism of action of PhPP is not yet fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes and proteins that play a role in the development and progression of various diseases.
Biochemical and Physiological Effects:
PhPP has been found to have several biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, which play a role in the development of various diseases. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using PhPP in lab experiments is its ability to inhibit the activity of certain enzymes and proteins, which makes it a promising candidate for the development of new drugs. However, one of the main limitations of using PhPP in lab experiments is its complex synthesis process, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on PhPP. One potential area of research is the development of new drugs based on the structure of PhPP. Another potential area of research is the investigation of the mechanism of action of this compound, which could lead to a better understanding of its potential applications in various fields. Additionally, further studies are needed to determine the safety and efficacy of PhPP in human trials.

Synthesis Methods

The synthesis of PhPP involves a multi-step process that requires the use of various chemicals and reagents. The first step involves the reaction of 3-phenoxybenzaldehyde with malononitrile in the presence of ammonium acetate to form 3-[1-cyano-2-(3-phenoxyphenyl)vinyl]malononitrile. This intermediate compound is then reacted with hydrazine hydrate to form 5-amino-3-[1-cyano-2-(3-phenoxyphenyl)vinyl]-1-phenyl-1H-pyrazole-4-carbonitrile.

Scientific Research Applications

PhPP has been the subject of extensive scientific research due to its potential applications in various fields. This compound has been found to exhibit anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been studied for its potential use in the treatment of various diseases, including Alzheimer's disease and Parkinson's disease.